Mulberrofuran C
Mulberrofuran C
Mulberrofuran C is a member of 1-benzofurans.
Brand Name:
Vulcanchem
CAS No.:
77996-04-4
VCID:
VC0144287
InChI:
InChI=1S/C34H28O9/c1-16-8-24(22-6-4-19(35)13-26(22)38)32(34(42)23-7-5-20(36)14-27(23)39)25(9-16)33-28(40)10-18(11-29(33)41)30-12-17-2-3-21(37)15-31(17)43-30/h2-7,9-15,24-25,32,35-41H,8H2,1H3/t24-,25+,32-/m0/s1
SMILES:
CC1=CC(C(C(C1)C2=C(C=C(C=C2)O)O)C(=O)C3=C(C=C(C=C3)O)O)C4=C(C=C(C=C4O)C5=CC6=C(O5)C=C(C=C6)O)O
Molecular Formula:
C34H28O9
Molecular Weight:
580.6 g/mol
Mulberrofuran C
CAS No.: 77996-04-4
Reference Standards
VCID: VC0144287
Molecular Formula: C34H28O9
Molecular Weight: 580.6 g/mol
CAS No. | 77996-04-4 |
---|---|
Product Name | Mulberrofuran C |
Molecular Formula | C34H28O9 |
Molecular Weight | 580.6 g/mol |
IUPAC Name | [(1S,2R,6R)-2-[2,6-dihydroxy-4-(6-hydroxy-1-benzofuran-2-yl)phenyl]-6-(2,4-dihydroxyphenyl)-4-methylcyclohex-3-en-1-yl]-(2,4-dihydroxyphenyl)methanone |
Standard InChI | InChI=1S/C34H28O9/c1-16-8-24(22-6-4-19(35)13-26(22)38)32(34(42)23-7-5-20(36)14-27(23)39)25(9-16)33-28(40)10-18(11-29(33)41)30-12-17-2-3-21(37)15-31(17)43-30/h2-7,9-15,24-25,32,35-41H,8H2,1H3/t24-,25+,32-/m0/s1 |
Standard InChIKey | WTGKDESIYCVAOP-UNTHUGQZSA-N |
Isomeric SMILES | CC1=C[C@H]([C@H]([C@@H](C1)C2=C(C=C(C=C2)O)O)C(=O)C3=C(C=C(C=C3)O)O)C4=C(C=C(C=C4O)C5=CC6=C(O5)C=C(C=C6)O)O |
SMILES | CC1=CC(C(C(C1)C2=C(C=C(C=C2)O)O)C(=O)C3=C(C=C(C=C3)O)O)C4=C(C=C(C=C4O)C5=CC6=C(O5)C=C(C=C6)O)O |
Canonical SMILES | CC1=CC(C(C(C1)C2=C(C=C(C=C2)O)O)C(=O)C3=C(C=C(C=C3)O)O)C4=C(C=C(C=C4O)C5=CC6=C(O5)C=C(C=C6)O)O |
Appearance | Powder |
Description | Mulberrofuran C is a member of 1-benzofurans. |
Synonyms | mulberrofuran C |
PubChem Compound | 157143 |
Last Modified | Nov 11 2021 |
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